Cas no 2227880-06-8 ((1S)-2-amino-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol)

• Product Name: (1S)-2-amino-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol
• CAS No: 2227880-06-8
• MF: C₉H₁₁N₅O
• MW: 205.216540575027
• CID: 6389860
• PubChem ID: 165714236
• Update Time: 2025-10-25

(1S)-2-amino-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol
• EN300-1776218
• 2227880-06-8
• (1S)-2-amino-1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]ethan-1-ol

• Inchi： 1S/C9H11N5O/c10-3-8(15)7-1-2-9(12-4-7)14-6-11-5-13-14/h1-2,4-6,8,15H,3,10H2/t8-/m1/s1
• InChI Key： OLUNLLLXOSLUCR-MRVPVSSYSA-N
• SMILES： O[C@H](CN)C1C=NC(=CC=1)N1C=NC=N1

Computed Properties

• Exact Mass: 205.09635999g/mol
• Monoisotopic Mass: 205.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 89.8Ų

Additional information on (1S)-2-amino-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-ol

Compound CAS No 2227880-06-8: (1S)-2-amino-1-(6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)ethan-1-ol

The compound with CAS number 2227880-06-8, named as (1S)-2-amino-1-(6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)ethan-1-ol, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique stereochemistry and functional groups, which make it a subject of interest in both academic and industrial research.

The molecular structure of this compound comprises a pyridine ring substituted with a triazole group at the 6-position and an amino alcohol group at the 3-position. The stereochemistry at the chiral center (denoted by the (S) configuration) plays a crucial role in determining its physical properties and biological activity. Recent studies have highlighted the importance of such stereochemical considerations in drug design, where even minor structural variations can significantly impact efficacy and selectivity.

One of the key areas of research involving this compound is its application in medicinal chemistry. The presence of the triazole group, a known bioisostere of other heterocycles, suggests potential for modulating pharmacokinetic properties such as solubility and permeability. Additionally, the amino alcohol moiety introduces hydrogen bonding capabilities, which are essential for interactions with biological targets. These features make the compound a promising candidate for exploring new therapeutic agents.

Recent advancements in synthetic methodologies have enabled more efficient routes to this compound. For instance, asymmetric catalysis has been employed to achieve high enantiomeric excess during its synthesis. Such approaches not only enhance the yield but also reduce environmental impact, aligning with current green chemistry trends. The ability to synthesize this compound cost-effectively has opened avenues for large-scale production and subsequent biological testing.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects on certain enzyme targets. These findings are particularly encouraging given the increasing demand for novel enzyme inhibitors in treating various diseases. Ongoing research is focused on optimizing its bioavailability and minimizing off-target effects to enhance its therapeutic potential.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins. These studies have revealed that the triazole group plays a pivotal role in stabilizing interactions within the active site. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate lead optimization.

The development of analytical techniques has also contributed significantly to understanding this compound's properties. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its structure and purity. These techniques ensure that researchers can confidently rely on their findings when advancing this compound through preclinical stages.

In conclusion, the compound with CAS number 2227880-06 represents a valuable addition to the arsenal of tools available for drug discovery and chemical innovation. Its unique structure, combined with recent advancements in synthesis and analysis, positions it as a promising lead for future therapeutic interventions.